Cas no 144386-45-8 (N-Methyl(2-methylpropoxy)carbohydrazide)

• Product Name: N-Methyl(2-methylpropoxy)carbohydrazide
• CAS No: 144386-45-8
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 5741378
• PubChem ID: 15931088
• Update Time: 2025-07-17

N-Methyl(2-methylpropoxy)carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-Methyl(2-methylpropoxy)carbohydrazide
• EN300-1275973
• 144386-45-8
• Hydrazinecarboxylic acid, 1-methyl-, 2-methylpropyl ester

• Inchi： 1S/C6H14N2O2/c1-5(2)4-10-6(9)8(3)7/h5H,4,7H2,1-3H3
• InChI Key： MZLFOVPGMDJTOM-UHFFFAOYSA-N
• SMILES： O(C(N(C)N)=O)CC(C)C

Computed Properties

• Exact Mass: 146.105527694g/mol
• Monoisotopic Mass: 146.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 192.3±23.0 °C(Predicted)
• pka: 3.24±0.10(Predicted)

Additional information on N-Methyl(2-methylpropoxy)carbohydrazide

Introduction to N-Methyl(2-methylpropoxy)carbohydrazide (CAS No. 144386-45-8)

N-Methyl(2-methylpropoxy)carbohydrazide, with the chemical identifier CAS No. 144386-45-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The molecular structure of N-Methyl(2-methylpropoxy)carbohydrazide consists of a carbohydrazide moiety linked to an N-methyl group and a 2-methylpropoxy substituent, which together contribute to its distinct chemical properties and reactivity.

The carbohydrazide functional group is known for its versatility in organic synthesis, particularly in the formation of Schiff bases and heterocyclic compounds. This reactivity makes N-Methyl(2-methylpropoxy)carbohydrazide a valuable building block for constructing complex molecular architectures. In recent years, there has been growing interest in exploring the applications of carbohydrazide derivatives in medicinal chemistry, owing to their ability to act as precursors for bioactive molecules.

One of the most compelling aspects of N-Methyl(2-methylpropoxy)carbohydrazide is its potential role in the synthesis of pharmacophores that exhibit various biological activities. For instance, studies have shown that derivatives of carbohydrazide can interact with biological targets such as enzymes and receptors, leading to the development of drugs with therapeutic effects. The presence of the N-methyl and 2-methylpropoxy groups in this compound enhances its lipophilicity and solubility, making it more amenable for formulation into drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of molecules like N-Methyl(2-methylpropoxy)carbohydrazide with high accuracy. These computational studies have provided insights into how modifications to the molecular structure can optimize biological activity. For example, virtual screening techniques have been used to identify analogs of this compound that may exhibit enhanced potency or selectivity against specific disease targets.

In addition to its pharmaceutical applications, N-Methyl(2-methylpropoxy)carbohydrazide has shown promise in materials science and agrochemical research. Its unique chemical properties make it suitable for use as a crosslinking agent in polymer chemistry or as an intermediate in the synthesis of specialty chemicals. The ability of this compound to form stable coordination complexes with metal ions has also been explored, opening up possibilities for its use in catalysis and material design.

The synthesis of N-Methyl(2-methylpropoxy)carbohydrazide presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step reactions that require careful control of reaction conditions to avoid side products. However, recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently and on a larger scale. Continuous flow chemistry, for instance, has been employed to improve yield and reduce reaction times.

The safety profile of N-Methyl(2-methylpropoxy)carbohydrazide is another critical consideration in its application. While this compound is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through the use of appropriate personal protective equipment.

In conclusion, N-Methyl(2-methylpropoxy)carbohydrazide (CAS No. 144386-45-8) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers working on drug discovery, materials science, and industrial chemistry. As our understanding of its properties continues to grow, it is likely that new applications for this compound will emerge, further solidifying its importance in modern science.